99-86-5

alpha-Terpinene

Usually In Stock

• CAS RN:
• 99-86-5

• Formula:
• C10H16

• InChI:
• InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,8H,5,7H2,1-3H3

• InChIKey:
• YHQGMYUVUMAZJR-UHFFFAOYSA-N

• Alpha-terpinene is one of three isomeric monoterpenes differing in the positions of their two double bonds (beta- and gamma-terpinene being the others). In alpha-terpinene the double bonds are at the 1- and 3-positions of the p-menthane skeleton. It has a role as a volatile oil component and a plant metabolite. It is a monoterpene and a cyclohexadiene.
  alpha-Terpinene is a natural product found in Camellia sinensis, Artemisia thuscula, and other organisms with data available.

4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[(4-nitrophenyl)amino]propyl]-

Usually In Stock

• CAS RN:
• 899-86-5

• Formula:
• C14H17N5O3

• InChI:
• InChI=1S/C14H17N5O3/c1-9-12(13(20)18-14(15)17-9)3-2-8-16-10-4-6-11(7-5-10)19(21)22/h4-7,16H,2-3,8H2,1H3,(H3,15,17,18,20)

• InChIKey:
• UVHWXPKSONLKEY-UHFFFAOYSA-N

• 4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[(4-nitrophenyl)amino]propyl]- is a useful research compound. Its molecular formula is C14H17N5O3 and its molecular weight is 303.32 g/mol. The purity is usually 95%.

DI-Acetyl-lysine

In Stock

• CAS RN:
• 499-86-5

• Formula:
• C10H18N2O4

• InChI:
• InChI=1S/C10H18N2O4/c1-7(13)11-6-4-3-5-9(10(15)16)12-8(2)14/h9H,3-6H2,1-2H3,(H,11,13)(H,12,14)(H,15,16)/t9-/m0/s1

• InChIKey:
• ZHZUEHHBTYJTKY-VIFPVBQESA-N

• DI-Acetyl-lysine, also known as DI-Acetyl-lysine, is a useful research compound. Its molecular formula is C10H18N2O4 and its molecular weight is 230.26 g/mol. The purity is usually 95%.

Crufomate

Usually In Stock

• CAS RN:
• 299-86-5

• Formula:
• C12H19ClNO3P

• InChI:
• InChI=1S/C12H19ClNO3P/c1-12(2,3)9-6-7-11(10(13)8-9)17-18(15,14-4)16-5/h6-8H,1-5H3,(H,14,15)

• InChIKey:
• BOFHKBLZOYVHSI-UHFFFAOYSA-N

• Crufomate is a white crystalline solid Mp: 61.5 °C. The commercial product is a yellow oil. A phosphoramidate insecticide.
  Crufomate is an alkylbenzene.

1,3,3-Trimethyl-2-azabicyclo[2.2.2]octan-5-YL octadecanoate

Usually In Stock

• CAS RN:
• 55999-86-5

• Formula:
• C28H53NO2

• InChI:
• InChI=1S/C28H53NO2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-26(30)31-25-23-28(4)22-21-24(25)27(2,3)29-28/h24-25,29H,5-23H2,1-4H3

• InChIKey:
• LRGTYFYZMQBZQD-UHFFFAOYSA-N

• 1,3,3-Trimethyl-2-azabicyclo[2.2.2]octan-5-YL octadecanoate is a useful research compound. Its molecular formula is C28H53NO2 and its molecular weight is 435.7 g/mol. The purity is usually 95%.

1H-Indole, 1,2,4,6-tetramethyl-

Usually In Stock

• CAS RN:
• 97799-86-5

• Formula:
• C12H15N

• InChI:
• InChI=1S/C12H15N/c1-8-5-9(2)11-7-10(3)13(4)12(11)6-8/h5-7H,1-4H3

• InChIKey:
• MDIFLYIDJFGJKK-UHFFFAOYSA-N

• 1H-Indole, 1,2,4,6-tetramethyl- is a useful research compound. Its molecular formula is C12H15N and its molecular weight is 173.25 g/mol. The purity is usually 95%.

2-amino-5-(4-hydroxybenzyl)-4-methyl-1H-pyrrole-3-carbonitrile

In Stock

• CAS RN:
• 63499-86-5

• Formula:
• C13H13N3O

• InChI:
• InChI=1S/C13H13N3O/c1-8-11(7-14)13(15)16-12(8)6-9-2-4-10(17)5-3-9/h2-5,16-17H,6,15H2,1H3

• InChIKey:
• JYYPESRCNSYWKX-UHFFFAOYSA-N

• 2-amino-5-(4-hydroxybenzyl)-4-methyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.26 g/mol. The purity is usually 95%.

3-Fluorohexa-2,4-dienedioic acid

Usually In Stock

• CAS RN:
• 76799-86-5

• Formula:
• C6H5FO4

• InChI:
• InChI=1S/C6H5FO4/c7-4(3-6(10)11)1-2-5(8)9/h1-3H,(H,8,9)(H,10,11)

• InChIKey:
• OZSAECPLLVFZIE-UHFFFAOYSA-N

• 3-Fluorohexa-2,4-dienedioic acid is a useful research compound. Its molecular formula is C6H5FO4 and its molecular weight is 160.10 g/mol. The purity is usually 95%.

5-Chloro-N,N-dimethylimidazo[1,2-a]pyrimidin-7-amine

Usually In Stock

• CAS RN:
• 89099-86-5

• Formula:
• C8H9ClN4

• InChI:
• InChI=1S/C8H9ClN4/c1-12(2)7-5-6(9)13-4-3-10-8(13)11-7/h3-5H,1-2H3

• InChIKey:
• AZXBLFRUGLHZBK-UHFFFAOYSA-N

• 5-Chloro-N,N-dimethylimidazo[1,2-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C8H9ClN4 and its molecular weight is 196.64 g/mol. The purity is usually 95%.

3,5-Diiodothiophene-2-carbaldehyde

• CAS RN:
• 18799-86-5

• Formula:
• C5H2I2OS

• InChI:
• InChI=1S/C5H2I2OS/c6-3-1-5(7)9-4(3)2-8/h1-2H

• InChIKey:
• QEHAZEPZHFOIBJ-UHFFFAOYSA-N

• 3,5-Diiodothiophene-2-carbaldehyde, also known as 3,5-Diiodothiophene-2-carbaldehyde, is a useful research compound. Its molecular formula is C5H2I2OS and its molecular weight is 363.94 g/mol. The purity is usually 95%.

Sodium dimercaptosuccinate

Usually In Stock

• CAS RN:
• 71799-86-5

• Formula:
• C4H5NaO4S2

• InChI:
• InChI=1S/C4H6O4S2.Na/c5-3(6)1(9)2(10)4(7)8;/h1-2,9-10H,(H,5,6)(H,7,8);/q;+1/p-1

• InChIKey:
• BCWRXLLYMXFJDY-UHFFFAOYSA-M

• Sodium dimercaptosuccinate is a useful research compound. Its molecular formula is C4H5NaO4S2 and its molecular weight is 204.2 g/mol. The purity is usually 95%.

Bepridil hydrochloride

Usually In Stock

• CAS RN:
• 68099-86-5

• Formula:
• C24H35ClN2O

• InChI:
• InChI=1S/C24H34N2O.ClH/c1-21(2)19-27-20-24(25-15-9-10-16-25)18-26(23-13-7-4-8-14-23)17-22-11-5-3-6-12-22;/h3-8,11-14,21,24H,9-10,15-20H2,1-2H3;1H

• InChIKey:
• JXBBWYGMTNAYNM-UHFFFAOYSA-N

• Bepridil Hydrochloride is the hydrochloride salt form of bepridil, a calcium antagonist and class IV anti-arrhythmic agent. Bepridil hydrochloride blocks calcium entry through membranous calcium channels of coronary and peripheral vascular smooth muscle, thereby dilating coronary arteries and peripheral arterioles. This increases oxygen delivery and reduces oxygen requirements. This drug is used to treat chronic stable and variant angina pectoris.
  A long-acting calcium-blocking agent with significant anti-anginal activity. The drug produces significant coronary vasodilation and modest peripheral effects. It has antihypertensive and selective anti-arrhythmia activities and acts as a calmodulin antagonist.

Methyl 3-[(3,4-dimethoxybenzoyl)amino]-4-(4-ethylpiperazin-1-yl)benzoate

• CAS RN:
• 767299-86-5

• Formula:
• C23H29N3O5

• InChI:
• InChI=1S/C23H29N3O5/c1-5-25-10-12-26(13-11-25)19-8-6-17(23(28)31-4)14-18(19)24-22(27)16-7-9-20(29-2)21(15-16)30-3/h6-9,14-15H,5,10-13H2,1-4H3,(H,24,27)

• InChIKey:
• AHVBFADYQHKHIX-UHFFFAOYSA-N

• Methyl 3-[(3,4-dimethoxybenzoyl)amino]-4-(4-ethylpiperazin-1-yl)benzoate is a useful research compound. Its molecular formula is C23H29N3O5 and its molecular weight is 427.5g/mol. The purity is usually 95%.

(3-Cyanopyridin-2-yl)boronic acid

Usually In Stock

• CAS RN:
• 851199-86-5

• Formula:
• C6H5BN2O2

• InChI:
• InChI=1S/C6H5BN2O2/c8-4-5-2-1-3-9-6(5)7(10)11/h1-3,10-11H

• InChIKey:
• ZXAQFSKZTTWNOG-UHFFFAOYSA-N

• (3-Cyanopyridin-2-yl)boronic acid is a useful research compound. Its molecular formula is C6H5BN2O2 and its molecular weight is 147.93 g/mol. The purity is usually 95%.

2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3-chlorophenyl)acetamide

In Stock

• CAS RN:
• 872199-86-5

• Formula:
• C20H19ClN4O3S2

• InChI:
• InChI=1S/C20H19ClN4O3S2/c1-12-6-7-16(8-13(12)2)30(27,28)17-10-23-20(25-19(17)22)29-11-18(26)24-15-5-3-4-14(21)9-15/h3-10H,11H2,1-2H3,(H,24,26)(H2,22,23,25)

• InChIKey:
• JKMDMFOZRVJDMH-UHFFFAOYSA-N

• 2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C20H19ClN4O3S2 and its molecular weight is 462.97. The purity is usually 95%.

6-Amino-1-sec-butyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Usually In Stock

• CAS RN:
• 937599-86-5

• Formula:
• C8H13N3OS

• InChI:
• InChI=1S/C8H13N3OS/c1-3-5(2)11-6(9)4-7(12)10-8(11)13/h4-5H,3,9H2,1-2H3,(H,10,12,13)

• InChIKey:
• GAXKBENAAHVDDW-UHFFFAOYSA-N

• 6-Amino-1-sec-butyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C8H13N3OS and its molecular weight is 199.27. The purity is usually 95%.

N1-(4-chlorobenzyl)-N2-((1-cyclopentylpiperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953199-86-5

• Formula:
• C20H28ClN3O2

• InChI:
• InChI=1S/C20H28ClN3O2/c21-17-7-5-15(6-8-17)13-22-19(25)20(26)23-14-16-9-11-24(12-10-16)18-3-1-2-4-18/h5-8,16,18H,1-4,9-14H2,(H,22,25)(H,23,26)

• InChIKey:
• TVEDOSKHSFWWBR-UHFFFAOYSA-N

• N1-(4-chlorobenzyl)-N2-((1-cyclopentylpiperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H28ClN3O2 and its molecular weight is 377.91. The purity is usually 95%.

(2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-oxobutanoyl]amino]propanoyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid

• CAS RN:
• 160699-86-5

• Formula:
• C45H73N15O11

• InChI:
• InChI=1S/C45H73N15O11/c1-24(54-40(66)33(22-35(49)62)58-38(64)28(48)21-26-23-53-29-12-4-3-11-27(26)29)37(63)55-30(13-5-7-17-46)39(65)59-36(25(2)61)42(68)56-31(14-6-8-18-47)43(69)60-20-10-16-34(60)41(67)57-32(44(70)71)15-9-19-52-45(50)51/h3-4,11-12,23-25,28,30-34,36,53,61H,5-10,13-22,46-48H2,1-2H3,(H2,49,62)(H,54,66)(H,55,63)(H,56,68)(H,57,67)(H,58,64)(H,59,65)(H,70,71)(H4,50,51,52)/t24-,25+,28-,30-,31-,32-,33-,34-,36-/m0/s1

• InChIKey:
• QOGYHWUWGYXQLU-HWGIBSKSSA-N

• (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-oxobutanoyl]amino]propanoyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid, also known as (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-oxobutanoyl]amino]propanoyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid, is a useful research compound. Its molecular formula is C45H73N15O11 and its molecular weight is 1000.2 g/mol. The purity is usually 95%.

4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol

In Stock

• CAS RN:
• 1381399-86-5

• Formula:
• C9H9N3OS

• InChI:
• InChI=1S/C9H9N3OS/c1-5-2-3-8(14-5)7-4-6(10)9(13)12-11-7/h2-4H,1H3,(H2,10,11)(H,12,13)

• InChIKey:
• HPXWQLQFSNHMBE-UHFFFAOYSA-N

• 4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)methanesulfonamide

In Stock

• CAS RN:
• 1797299-86-5

• Formula:
• C20H23NO5S2

• InChI:
• InChI=1S/C20H23NO5S2/c1-19(2)13-7-8-20(19,17(22)10-13)12-28(24,25)21-11-14-5-6-16(27-14)18(23)15-4-3-9-26-15/h3-6,9,13,21H,7-8,10-12H2,1-2H3

• InChIKey:
• LXPYQOLTSTUMFL-UHFFFAOYSA-N

• 1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H23NO5S2 and its molecular weight is 421.53. The purity is usually 95%.

3-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-1-{4-hydroxy-4-[(morpholin-4-yl)methyl]piperidin-1-yl}propan-1-one

Usually In Stock

• CAS RN:
• 1797699-86-5

• Formula:
• C20H32N4O3S

• InChI:
• InChI=1S/C20H32N4O3S/c1-15-17(16(2)22-19(21-15)28-3)4-5-18(25)24-8-6-20(26,7-9-24)14-23-10-12-27-13-11-23/h26H,4-14H2,1-3H3

• InChIKey:
• FETXZHREQVPJKC-UHFFFAOYSA-N

• 3-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-1-{4-hydroxy-4-[(morpholin-4-yl)methyl]piperidin-1-yl}propan-1-one is a useful research compound. Its molecular formula is C20H32N4O3S and its molecular weight is 408.56. The purity is usually 95%.

5-(Trifluoromethyl)pyridine-3-sulfonamide

In Stock

• CAS RN:
• 2167099-86-5

• Formula:
• C6H5F3N2O2S

• InChI:
• InChI=1S/C6H5F3N2O2S/c7-6(8,9)4-1-5(3-11-2-4)14(10,12)13/h1-3H,(H2,10,12,13)

• InChIKey:
• XJHUCMRFDGAJNB-UHFFFAOYSA-N

• 5-(Trifluoromethyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C6H5F3N2O2S and its molecular weight is 226.17. The purity is usually 95%.

4-fluoro-N-[(2-methylphenyl)methyl]oxolan-3-amine

In Stock

• CAS RN:
• 2201499-86-5

• Formula:
• C12H16FNO

• InChI:
• InChI=1S/C12H16FNO/c1-9-4-2-3-5-10(9)6-14-12-8-15-7-11(12)13/h2-5,11-12,14H,6-8H2,1H3

• InChIKey:
• MYZDYXMIRWJMIZ-UHFFFAOYSA-N

• 4-fluoro-N-[(2-methylphenyl)methyl]oxolan-3-amine is a useful research compound. Its molecular formula is C12H16FNO and its molecular weight is 209.264. The purity is usually 95%.

Tert-butyl (1R,5S)-1-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

In Stock

• CAS RN:
• 2230799-86-5

• Formula:
• C11H20N2O2

• InChI:
• InChI=1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8-4-5-11(8,12)7-13/h8H,4-7,12H2,1-3H3/t8-,11-/m0/s1

• InChIKey:
• FZURJTVFRKRXMA-KWQFWETISA-N

• Tert-butyl (1R,5S)-1-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.293. The purity is usually 95%.